4-Hydroxy-6-[4-(2-hydroxyethoxy)phenyl]-3-phenethylsulfanyl-pyran-2-one

• Molecular Formula: C21H20O5S
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 4-hydroxy-6-[4-(2-hydroxyethoxy)phenyl]-3-(2-phenylethylsulfanyl)pyran-2-one
• InChI: InChI=1S/C21H20O5S/c22-11-12-25-17-8-6-16(7-9-17)19-14-18(23)20(21(24)26-19)27-13-10-15-4-2-1-3-5-15/h1-9,14,22-23H,10-13H2
• InChI Key: XVUQUYDAICOATD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCSC2=C(C=C(OC2=O)C3=CC=C(C=C3)OCCO)O

Description

4-Hydroxy-6-[4-(2-hydroxyethoxy)phenyl]-3-phenethylsulfanyl-pyran-2-one is a useful research compound. Its molecular formula is C21H20O5S and its molecular weight is 384.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a tetrahydrofuran (7 mL) solution of [4-[4-hydroxy-2-oxo-3[(2-phenylethyl)thio]-2H-pyran-6-yl]-phenoxy]acetic acid, ethyl ester (0.30 g, 0.70 mmol) was added 2.0M lithium borohydride (0.5 mL, 1.00 mmol). The reaction was stirred overnight. The reaction was then quenched by addition of 1N hydrochloric acid (2.0 mL) and diluted with ethyl acetate (50 mL). The organic layer was separated and washed with saturated sodium chloride and dried over anhydrous magnesium sulfate. After evaporation of the solvents in vacuo, the crude product was purified by column chromatography (silica gel-230 to 400 mesh) using 50% ethyl acetate/hexanes to 100% ethyl acetate as the eluent. m.p. 123-125° C.; 1H NMR (400 MHz, DMSO-d6) δ 2.77 (t, 2H), 2.97 (t, 2H), 3.37 (m, 2H), 4.07 (t, 2H), 4.92 (bs, 1H), 6.68 (s, 1H), 7.09 (d,2H), 7.19 (m, 5H), 7.75 (d, 2H).